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Compound of Interest

Compound Name: Spiro[2.4]heptane

CAS No.: 185-49-9

Cat. No.: B14747456

Get Quote

Introduction

Spiro[2.4]heptane is a saturated spirocyclic hydrocarbon featuring a cyclopropane ring fused

to a cyclopentane ring at a single carbon atom. This unique structural motif imparts significant

conformational rigidity and three-dimensionality, making it a valuable building block in medicinal

chemistry and materials science. Its derivatives are explored for a range of applications, from

antiviral agents to advanced materials. This technical guide provides an in-depth overview of

the molecular formula, weight, physicochemical properties, synthesis, and key applications of

spiro[2.4]heptane, tailored for researchers, scientists, and drug development professionals.

Core Molecular and Physicochemical Properties
Spiro[2.4]heptane is a colorless liquid with a characteristic hydrocarbon odor. Its fundamental

properties are summarized in the table below, providing a quantitative basis for its use in

experimental and computational research.
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Synthesis and Experimental Protocols
The synthesis of spiro[2.4]heptane can be achieved through several routes. One of the most

direct and widely recognized methods is the Simmons-Smith cyclopropanation of

methylenecyclopentane. Another common approach involves the catalytic hydrogenation of

spiro[2.4]hepta-4,6-diene.

Simmons-Smith Cyclopropanation of
Methylenecyclopentane
The Simmons-Smith reaction is a cheletropic reaction that involves an organozinc carbenoid,

which reacts with an alkene to form a cyclopropane ring stereospecifically.[2] This method is

particularly effective for the synthesis of spiro[2.4]heptane from methylenecyclopentane.

Reaction Scheme:
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Figure 1: Synthesis of spiro[2.4]heptane via Simmons-Smith reaction.

Detailed Experimental Protocol:

Preparation of the Zinc-Copper Couple: In a flame-dried, three-necked flask equipped with a

mechanical stirrer, a reflux condenser, and a nitrogen inlet, add zinc dust (1.2 equivalents)

and an equal weight of copper(I) chloride. Heat the mixture under a stream of nitrogen to

ensure dryness.

Activation of Zinc: Add anhydrous diethyl ether to the flask and stir the mixture vigorously.

The color of the mixture should change, indicating the formation of the zinc-copper couple.

Reaction Setup: Cool the flask in an ice bath and add a solution of methylenecyclopentane

(1 equivalent) in diethyl ether.

Addition of Diiodomethane: Slowly add a solution of diiodomethane (1.1 equivalents) in

diethyl ether to the stirred suspension. The reaction is exothermic and the addition rate

should be controlled to maintain a gentle reflux.

Reaction Monitoring: After the addition is complete, the reaction mixture is typically stirred at

room temperature for several hours. The progress of the reaction can be monitored by Gas

Chromatography-Mass Spectrometry (GC-MS).
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Work-up: Once the reaction is complete, quench the reaction by the slow addition of a

saturated aqueous solution of ammonium chloride.

Extraction and Purification: Separate the organic layer and extract the aqueous layer with

diethyl ether. Combine the organic extracts, wash with brine, dry over anhydrous magnesium

sulfate, and filter. The solvent is removed under reduced pressure, and the resulting crude

product is purified by distillation to yield pure spiro[2.4]heptane.

Chemical Reactivity and Derivatives
The strained cyclopropane ring in spiro[2.4]heptane is the primary site of its chemical

reactivity. The parent alkane is relatively stable but can undergo ring-opening reactions under

certain conditions, such as with strong acids or upon catalytic hydrogenation at elevated

temperatures.

More commonly, derivatives of spiro[2.4]heptane are used as versatile synthetic

intermediates. For instance, spiro[2.4]hepta-4,6-diene undergoes a variety of cycloaddition

reactions.[3] Photochemical studies have also been conducted on spiro[2.4]heptan-4-one.[4]
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Figure 2: Relationship between spiro[2.4]heptane and its key derivatives.

Applications in Drug Development
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The rigid, three-dimensional structure of the spiro[2.4]heptane scaffold is highly attractive for

drug design.[5] By incorporating this motif, medicinal chemists can achieve a higher degree of

conformational constraint, which can lead to increased potency and selectivity for biological

targets.[5]

Antiviral Agents: A notable application is in the synthesis of carbocyclic nucleoside

analogues. For example, a novel analogue of Entecavir, a potent antiviral drug used to treat

Hepatitis B, was synthesized with a spiro[2.4]heptane core.[6] This analogue demonstrated

moderate anti-HBV activity with no observed cytotoxicity.[6]

Receptor Agonists: Bridged spiro[2.4]heptane derivatives have been investigated as

agonists for the ALX receptor and/or FPRL2, which are involved in inflammatory and

obstructive airway diseases.[7]

Scaffolds for Bioactive Molecules: The spiro[2.4]heptane framework serves as a versatile

scaffold for the development of a wide range of bioactive molecules, with potential

applications in treating various diseases.[8]

Conclusion
Spiro[2.4]heptane is a fundamentally important spirocycle with properties that make it a

valuable tool for researchers in organic synthesis and medicinal chemistry. Its well-defined

three-dimensional structure provides a rigid scaffold for the design of novel therapeutics. The

synthetic routes to spiro[2.4]heptane and its derivatives are well-established, allowing for its

incorporation into complex molecular architectures. As the demand for novel, potent, and

selective drug candidates continues to grow, the utility of spiro[2.4]heptane and other

spirocyclic systems in drug discovery is expected to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Spiro(2.4)heptane | C7H12 | CID 12657448 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14747456?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Function_of_Spiro_Intermediates_in_Modern_Drug_Discovery.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Function_of_Spiro_Intermediates_in_Modern_Drug_Discovery.pdf
https://www.benchchem.com/product/b14747456?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900907/
https://www.benchchem.com/product/b14747456?utm_src=pdf-body
https://patents.google.com/patent/WO2010134014A1/en
https://www.benchchem.com/product/b14747456?utm_src=pdf-body
https://www.mdpi.com/1422-0067/24/24/17584
https://www.benchchem.com/product/b14747456?utm_src=pdf-body
https://www.benchchem.com/product/b14747456?utm_src=pdf-body
https://www.benchchem.com/product/b14747456?utm_src=pdf-body
https://www.benchchem.com/product/b14747456?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Spiro_2.4_heptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14747456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. pubs.acs.org [pubs.acs.org]

5. benchchem.com [benchchem.com]

6. A novel entecavir analogue constructing with a spiro[2.4]heptane core structure in the
aglycon moiety: Its synthesis and evaluation for anti-hepatitis B virus activity - PMC
[pmc.ncbi.nlm.nih.gov]

7. WO2010134014A1 - Bridged spiro [2.4] heptane derivatives as alx receptor and/or fprl2
agonists - Google Patents [patents.google.com]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Spiro[2.4]heptane: A Technical Guide for Advanced
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14747456#molecular-formula-and-weight-of-spiro-2-
4-heptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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